Cas no 923461-19-2 (1,7-dimethyl-3-(naphthalen-1-yl)methyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 1,7-dimethyl-3-(naphthalen-1-yl)methyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 923461-19-2
• MF: C₂₀H₁₇N₅O₂
• MW: 359.381283521652
• CID: 6026137
• PubChem ID: 16610435
• Update Time: 2025-06-08

1,7-dimethyl-3-(naphthalen-1-yl)methyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1,7-dimethyl-3-(naphthalen-1-yl)methyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• 4,7-dimethyl-2-(naphthalen-1-ylmethyl)-6H-purino[7,8-a]imidazole-1,3-dione
• Z235558264
• AKOS001377472
• UPCMLD0ENAT5795147:001
• 923461-19-2
• 1,7-dimethyl-3-(naphthalen-1-ylmethyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione
• F3234-0971

• Inchi： 1S/C20H17N5O2/c1-12-10-24-16-17(22-19(24)21-12)23(2)20(27)25(18(16)26)11-14-8-5-7-13-6-3-4-9-15(13)14/h3-10H,11H2,1-2H3,(H,21,22)
• InChI Key： NTQDGDURYTYOFX-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C3N([H])C(C([H])([H])[H])=C([H])N23)N(C([H])([H])[H])C(N1C([H])([H])C1=C([H])C([H])=C([H])C2=C([H])C([H])=C([H])C([H])=C12)=O

Computed Properties

• Exact Mass: 359.13822480g/mol
• Monoisotopic Mass: 359.13822480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 73.7Ų

Additional information on 1,7-dimethyl-3-(naphthalen-1-yl)methyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Introduction to 1,7-dimethyl-3-(naphthalen-1-yl)methyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione (CAS No. 923461-19-2)

The compound 1,7-dimethyl-3-(naphthalen-1-yl)methyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione, identified by its CAS number 923461-19-2, represents a significant advancement in the field of medicinal chemistry. This heterocyclic molecule belongs to the imidazopyrimidine class and has garnered considerable attention due to its unique structural features and promising biological activities. The presence of a naphthalene moiety at the 3-position and methyl groups at the 1 and 7 positions enhances its potential as a pharmacophore in drug design.

Recent studies have highlighted the therapeutic potential of imidazopyrimidine derivatives in addressing various diseases. The structural framework of 1,7-dimethyl-3-(naphthalen-1-yl)methyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione exhibits a high degree of molecular complexity, which is often associated with enhanced binding affinity to biological targets. This compound has been extensively investigated for its role in modulating key cellular pathways involved in inflammation and cancer progression.

In particular, the naphthalene substituent contributes to the compound's ability to interact with proteins and enzymes in a highly specific manner. This specificity is crucial for developing drugs that can selectively target pathological processes without affecting normal cellular functions. The dimethyl groups at the 1 and 7 positions further stabilize the molecule's three-dimensional structure, improving its solubility and bioavailability—key factors in drug development.

One of the most compelling aspects of 1,7-dimethyl-3-(naphthalen-1-yl)methyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione is its demonstrated efficacy in preclinical models. Research has shown that this compound exhibits potent anti-inflammatory properties by inhibiting the activity of cyclooxygenase (COX) enzymes and modulating cytokine production. These effects are particularly relevant in the context of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Moreover, studies have indicated that 1,7-dimethyl-3-(naphthalen-1-yl)methyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione possesses significant anticancer potential. It has been observed to induce apoptosis in various cancer cell lines by disrupting mitochondrial function and activating stress signaling pathways. The naphthalene group plays a critical role in this process by facilitating interactions with intracellular targets involved in cell survival and proliferation.

The synthesis of 1,7-dimethyl-3-(naphthalen-1-yl)methyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to introduce the naphthalene substituent and methyl groups at strategic positions within the imidazopyrimidine core. These synthetic strategies not only highlight the compound's structural complexity but also underscore the expertise required for its production.

Recent advancements in computational chemistry have further enhanced our understanding of 1,7-dimethyl-3-(naphthalen-1-yl)methyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2，4-dione's interactions with biological targets. Molecular docking studies have revealed that this compound binds tightly to enzymes such as COX enzymes and kinases with high affinity. These findings provide valuable insights into its mechanism of action and guide future modifications aimed at improving its therapeutic efficacy.

The pharmacokinetic properties of CAS No. 923461 - 19 - 2 are also under active investigation. Preliminary data suggest that this compound exhibits favorable absorption characteristics when administered orally or intravenously. Its metabolic stability has been assessed using mass spectrometry techniques to identify potential degradation pathways. These studies are essential for optimizing dosing regimens and minimizing side effects in clinical settings.

In conclusion, CAS No:92346 - 19 - 22 represents a promising candidate for further development as a therapeutic agent. Its unique structural features combined with demonstrated biological activity make it an attractive target for drug discovery efforts aimed at treating chronic diseases such as cancer and inflammation-related disorders。 Future research will continue to explore its full potential through both experimental and computational approaches。